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Compound of Interest

Compound Name: 2-Oxazolidinone, 5,5-dimethyl-

Cat. No.: B3025506

An In-depth Technical Guide to the Commercial Availability and Sourcing of 2-Oxazolidinone,
5,5-dimethyl-

Introduction: Identifying the Core Synthetic Building
Block

2-Oxazolidinone, 5,5-dimethyl- (CAS No. 1121-83-1) is a heterocyclic organic compound that
serves as a valuable intermediate and building block in synthetic organic chemistry and
pharmaceutical development.[1] Its structural motif is a derivative of the broader 2-
oxazolidinone class, a scaffold renowned for its utility in asymmetric synthesis and its presence
in potent pharmaceuticals, most notably the antibiotic Linezolid.[2]

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of the commercial landscape for 2-Oxazolidinone, 5,5-dimethyl-.
We will delve into its chemical identity, key applications that drive its demand, the ecosystem of
suppliers, and a strategic workflow for its procurement and quality verification. Our focus is to
bridge the gap between identifying a synthetic need and confidently sourcing a high-quality,
well-characterized starting material.

It is critical to distinguish this compound from the structurally similar 5,5-Dimethyl-2,4-
oxazolidinedione (CAS No. 695-53-4), also known as Dimethadione. While both are 5,5-
dimethyl substituted heterocycles, the dione possesses an additional carbonyl group at the C4

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3025506?utm_src=pdf-interest
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.synhet.com/products/CAS-1121-83-1
https://en.wikipedia.org/wiki/2-Oxazolidinone
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

position, giving it distinct chemical properties and applications. This guide will focus exclusively
on 2-Oxazolidinone, 5,5-dimethyl- (CAS 1121-83-1).

Compound Identification and Characterization

Before initiating any sourcing activity, it is imperative to have a precise definition of the target
molecule. The fundamental properties of 2-Oxazolidinone, 5,5-dimethyl- are summarized

below.

Identifier Value Source
5,5-dimethyl-1,3-oxazolidin-2-

IUPAC Name [11[3]
one

CAS Number 1121-83-1 [1][3]

Molecular Formula CsHoaNO2 [3]

Molecular Weight 115.13 g/mol

Physical Form Solid
OGUQHFXVADNTBU-

InChlKey
UHFFFAOYSA-N

Synonyms 5,5-Dimethyloxazolidin-2-one [1]

Applications in Research and Drug Development

The demand for 2-Oxazolidinone, 5,5-dimethyl- is primarily driven by its utility as a synthetic
intermediate.[1] While not as extensively studied as chiral Evans auxiliaries, its rigid, gem-
disubstituted scaffold makes it a useful precursor for more complex molecules in several key

areas:

o Pharmaceutical Intermediates: The oxazolidinone core is a privileged structure in medicinal
chemistry.[1][4] This compound can be used to introduce the 5,5-dimethyl-1,3-oxazolidin-2-
one moiety into larger molecules during the synthesis of novel therapeutic agents.

o Synthetic Organic Chemistry: It serves as a reagent for creating more elaborate molecular
architectures.[1] The nitrogen atom can be functionalized, and the core structure can be
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modified to build libraries of compounds for screening in drug discovery programs.

o Agrochemical Research: Similar to pharmaceuticals, the development of new pesticides and
herbicides often involves the exploration of novel heterocyclic scaffolds, for which this
compound can serve as a starting point.

The causality behind its selection in a synthetic route often relates to the steric hindrance
provided by the gem-dimethyl group at the C5 position, which can influence the stereochemical
outcome of reactions at adjacent positions if further functionalized.

Commercial Availability and Supplier Landscape

The supplier ecosystem for 2-Oxazolidinone, 5,5-dimethyl- can be segmented into distinct
tiers, each catering to different needs in terms of scale, purity, and documentation.
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Caption: Supplier landscape for sourcing research chemicals.

Tier 1: Global Distributors & Catalog Companies These suppliers are the primary source for
researchers requiring small quantities (mg to g) for initial screening and methodology
development.

o Sigma-Aldrich (Merck): A leading global supplier that lists 2-Oxazolidinone, 5,5-dimethyl-
(CAS 1121-83-1), often through its network of partners like ChemScene. They provide easy
online ordering, standard purity grades (e.g., 97%), and readily available safety
documentation.
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» Fisher Scientific (Thermo Scientific Chemicals): Similar to Sigma-Aldrich, they offer a wide
range of research chemicals and are a common source for academic and industrial labs.

Tier 2: Specialty and Niche Suppliers These companies often focus on specific chemical
classes or services, such as custom synthesis or high-purity compounds. They are an excellent
choice when standard catalog grades are insufficient.

e SynHet: Positions itself as a manufacturer and supplier of 5,5-Dimethyloxazolidin-2-one,
offering high purity (>99%) pharma-grade material.[1] They notably offer synthesis on
demand and a comprehensive suite of analytical services (LCMS, GCMS, HPLC, NMR),
which is critical for process development and GMP-track projects.[1]

» Universal Biologicals & Rhenium Bio Science: These distributors often list products from
other specialized manufacturers like ChemScene or Angene, providing an alternative
procurement channel.[5][6]

Tier 3: Bulk Manufacturers and Trading Platforms For process scale-up and commercial
production, direct engagement with manufacturers or chemical trading platforms is necessary.

e Frandcom Chemicals: This company is a division of Frandcom Industrial Limited, specializing
in the R&D, production, and sales of fine chemicals, and lists the related dione, indicating
capabilities in this area of chemistry.[7]

e Online B2B Platforms (e.g., Tradeindia): These platforms connect buyers with various
manufacturers and suppliers, often for larger quantities.
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Supplier Representative _ _
. Typical Scale Purity Grades Key Features
Category Supplier(s)
Rapid delivery,
Global Sigma-Aldrich extensive
o mg-25g =97%
Distributors (Merck) catalog, easy
ordering.
Synthesis on
Specialty >99% (Pharma demand, detailed
. SynHet[1] g-kg .
Suppliers Grade) analytical data,
high purity.
Rhenium Bio Access to
Niche Sciencel[5], products from
. . mg-g 297% -
Distributors Universal specialized
Biologicals|[6] manufacturers.

Strategic Procurement and Quality Verification

Workflow

A robust procurement process is a self-validating system. The specifications defined at the

outset must be verified upon receipt to ensure the integrity of the experimental work that

follows.
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Phase 1: Planning & Sourcing

1. Define Requirements
- Purity (>97% or >99%7?)
- Quantity (mg, g, kg)
- Documentation (CoA, SDS)

l

2. Identify & Vet Suppliers
- Compare offerings
- Request quotes
- Inquire about analytical data

b

3. Place Purchase Order \
- Specify CAS Number
- Reference required purity

Phase 2: Re%ipt & Verification
|

:Discrepancy Found
: (Cpntact Supplier)

4. Receive Shipment
- Check for damage
- Verify label against PO

l I
5. In-House QC
- Obtain sample for testing

- Run confirmatory analysis
(e.g., *H NMR, LC-MS) /)

/
L |
4
4
4
7
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6. Compare & Approve
- Does analytical data match
supplier CoA and known spectra?

7. Release to Lab
- Log into inventory
- Store appropriately

Click to download full resolution via product page

Caption: A self-validating procurement workflow for research chemicals.
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Step-by-Step Methodology:

Define Requirements: The first and most critical step is defining the exact specifications
needed for your experiment. For early-stage discovery, a 97% purity might suffice.[5] For
late-stage development or synthesis of a final compound, >99% purity with a detailed
Certificate of Analysis (CoA) is necessary.[1]

Identify and Vet Suppliers: Based on the requirements, select a supplier tier. For high-purity
needs, contact a supplier like SynHet and request a preliminary CoA for the lot you would be
purchasing.[1] For standard research quantities, a global distributor is efficient.

Place Purchase Order: Clearly state the chemical name, CAS number (1121-83-1), required
purity, and quantity on the purchase order.

Receive and Inspect: Upon arrival, visually inspect the packaging. Ensure the container label
matches the purchase order and the supplier's CoA.

In-House Quality Control (QC): This is the cornerstone of a self-validating protocol. A small
sample of the received material should be taken for internal analysis.

o Causality: The choice of technique depends on its ability to confirm identity and purity. A *H
NMR spectrum is excellent for confirming the chemical structure, while an LC-MS or GC-
MS can provide a more accurate assessment of purity. Suppliers like SynHet explicitly
mention using these techniques for their own analysis.[1]

Compare and Approve: The data from the in-house QC must be compared against the
supplier's CoA and reference spectra from databases like PubChem.[3] If the data align, the
material is approved. If there is a significant discrepancy (e.g., unexpected peaks in the
NMR, lower purity than specified), the material should be quarantined, and the supplier
contacted immediately.

Release to Laboratory: Once approved, the material is formally logged into the chemical
inventory system and stored according to the Safety Data Sheet (SDS) recommendations,
typically at room temperature.

Conclusion
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2-Oxazolidinone, 5,5-dimethyl- is an accessible synthetic building block available through a
multi-tiered global supply chain. For researchers and drug development professionals, the key
to successful procurement lies not just in finding a vendor, but in executing a strategic sourcing
plan. By aligning the choice of supplier with the specific requirements of the scientific work—
from the high-purity demands of process chemistry to the rapid-delivery needs of exploratory
research—and implementing a rigorous, self-validating QC workflow upon receipt, one can
ensure the integrity and reproducibility of their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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